Cas no 1020570-04-0 (5-Cyclopropyl-3-(3,5-dichloro-4-pyridyl)isoxazole-4-methanol)

• Product Name: 5-Cyclopropyl-3-(3,5-dichloro-4-pyridyl)isoxazole-4-methanol
• CAS No: 1020570-04-0
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• MDL: MFCD31630406
• CID: 4559340
• Update Time: 2022-07-25

5-Cyclopropyl-3-(3,5-dichloro-4-pyridyl)isoxazole-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-3-(3,5-dichloro-4-pyridyl)isoxazole-4-methanol

• MDL： MFCD31630406
• Inchi： 1S/C12H10Cl2N2O2/c13-8-3-15-4-9(14)10(8)11-7(5-17)12(18-16-11)6-1-2-6/h3-4,6,17H,1-2,5H2
• InChI Key： CPJZYYFKLNQGQU-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(CO)C(C2C(Cl)=CN=CC=2Cl)=N1

Computed Properties

• Exact Mass: 284.011933g/mol
• Monoisotopic Mass: 284.011933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.12g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles